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Compound of Interest

Compound Name: Trichlormethylsilan

Cat. No.: B14281748 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese Anwendungsbeschreibung bietet detaillierte Protokolle und experimentelle Bedingungen

für die Silanisierung von Glasoberflächen unter Verwendung von Trichlormethylsilan
(Methyltrichlorsilan, MTCS). Die Silanisierung ist ein chemischer Prozess, der die

Oberflächeneigenschaften von Glas modifiziert, um dessen Hydrophobizität zu erhöhen. Dieser

Prozess ist in verschiedenen Forschungs- und Entwicklungsbereichen von entscheidender

Bedeutung, beispielsweise um die Adsorption von Molekülen an Glasoberflächen zu verhindern

oder um superhydrophobe Oberflächen zu erzeugen.

Einleitung
Glasoberflächen sind von Natur aus hydrophil, da sie Silanolgruppen (Si-OH) enthalten. Diese

Gruppen können durch Reaktion mit reaktiven Silanen wie Trichlormethylsilan modifiziert

werden. Die Reaktion führt zur Bildung einer kovalent gebundenen Polymethylsiloxan-Schicht

auf der Glasoberfläche, die die Oberflächenenergie verringert und zu einem hydrophoben oder

sogar superhydrophoben Verhalten führt.[1][2][3] Die Kontrolle der experimentellen Parameter

wie Konzentration des Silans, Reaktionszeit, Temperatur und Lösungsmittel ist entscheidend,

um die gewünschten Oberflächeneigenschaften zu erzielen.

Experimentelle Protokolle
Es werden zwei primäre Methoden zur Silanisierung von Glas mit Trichlormethylsilan
vorgestellt: die Lösungsphasen- und die Gasphasenabscheidung.
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Protokoll für die Lösungsphasensilanisierung
Diese Methode eignet sich für die gleichmäßige Beschichtung von Glasobjektträgern und

anderen Glaswaren.

Materialien:

Glas-Substrate (z. B. Mikroskop-Objektträger)

Trichlormethylsilan (CH₃SiCl₃)

Wasserfreies Toluol oder Petrolether

Konzentrierte Salzsäure (HCl, optional als Katalysator)

Aceton in Analyse-Qualität

Ethanol in Analyse-Qualität

Destilliertes Wasser

Bechergläser oder Glasgefäße mit Deckel

Spritzen

Ultraschallbad

Trockenschrank

Prozedur:

Reinigung des Substrats:

Die Glas-Substrate für 20 Minuten in Aceton im Ultraschallbad reinigen, um organische

Verunreinigungen zu entfernen.

Anschließend für 20 Minuten in Ethanol im Ultraschallbad reinigen.

Gründlich mit destilliertem Wasser abspülen und unter einem Stickstoffstrom trocknen.
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Optional: Zur Aktivierung der Oberfläche und zur Erhöhung der Anzahl an Silanolgruppen

kann das Glas mit Sauerstoffplasma behandelt werden.

Vorbereitung der Silanisierungslösung:

In einem trockenen Glasgefäß wird eine Lösung von Trichlormethylsilan in einem

wasserfreien organischen Lösungsmittel (z. B. Toluol oder Petrolether) hergestellt. Die

Konzentration kann je nach gewünschtem Ergebnis variiert werden (siehe Tabelle 1).

Für eine typische superhydrophobe Beschichtung kann eine Konzentration im Bereich von

0,1 M bis 0,5 M verwendet werden.

Silanisierungsreaktion:

Die gereinigten und trockenen Glas-Substrate vollständig in die Silanisierungslösung

eintauchen.

Das Gefäß fest verschließen, um das Eindringen von Feuchtigkeit aus der Luft zu

minimieren, die zu einer unkontrollierten Polymerisation des Silans führen kann.

Die Reaktion bei Raumtemperatur oder erhöhter Temperatur für eine definierte Zeit (z. B.

1 bis 5 Stunden) durchführen.[1]

Nachbehandlung:

Die silanisierten Substrate aus der Lösung nehmen und gründlich mit frischem

Lösungsmittel (Toluol oder Petrolether) abspülen, um überschüssiges Reagenz zu

entfernen.

Anschließend mit Ethanol spülen, um nicht abreagierte Silangruppen zu hydrolysieren und

zu entfernen.

Die Substrate im Trockenschrank bei 100-120 °C für mindestens 1 Stunde trocknen, um

die kovalente Bindung der Silanschicht an die Glasoberfläche zu stabilisieren.

Protokoll für die Gasphasensilanisierung
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Diese Methode ist besonders nützlich, um eine dünne, gleichmäßige Silanschicht zu erzeugen

und den Verbrauch von Lösungsmitteln zu minimieren. Die relative Luftfeuchtigkeit ist hierbei

ein kritischer Parameter.[3]

Materialien:

Glas-Substrate

Trichlormethylsilan (CH₃SiCl₃)

Vakuum-Exsikkator

Vakuumpumpe

Becherglas (klein)

Reinigungsutensilien (wie in 2.1)

Prozedur:

Reinigung des Substrats:

Die Glas-Substrate wie im Protokoll 2.1 beschrieben reinigen und trocknen.

Vorbereitung des Versuchsaufbaus:

Die gereinigten Substrate in einen Vakuum-Exsikkator stellen.

Ein kleines Becherglas mit einer geringen Menge (einige Tropfen bis Milliliter)

Trichlormethylsilan ebenfalls in den Exsikkator stellen.

Die relative Luftfeuchtigkeit im Exsikkator kann durch die Verwendung von gesättigten

Salzlösungen kontrolliert werden, um optimale Bedingungen für die Bildung von

Polysiloxan-Nanofilamenten zu schaffen (eine relative Luftfeuchtigkeit von ca. 38 % hat

sich als optimal erwiesen).[3]

Silanisierungsreaktion:
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Den Exsikkator verschließen und mit einer Vakuumpumpe evakuieren, bis das

Trichlormethylsilan zu sieden beginnt. Anschließend die Verbindung zur Pumpe

schließen.

Die Substrate für eine Dauer von 1 bis 3 Stunden dem Silandampf aussetzen.

Nachbehandlung:

Den Exsikkator vorsichtig in einem Abzug belüften.

Die silanisierten Substrate entnehmen und an der Luft oder in einem Trockenschrank

trocknen lassen, um die Reaktion zu vervollständigen und überschüssiges Silan zu

entfernen.

Quantitative Daten
Die nachfolgende Tabelle fasst quantitative Daten aus verschiedenen Studien zusammen und

zeigt den Einfluss der experimentellen Bedingungen auf den Wasserkontaktwinkel, ein Maß für

die Hydrophobizität der Oberfläche.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b14281748?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14281748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Silan
Konzentr
ation

Lösungs
mittel

Reaktion
szeit

Temperat
ur

Kontaktw
inkel
(Wasser)

Anmerku
ngen

Trichlormet

hylsilan

95 μL in 10

mL
Toluol 3–5 h

4 °C / 20

°C
152 ± 3°[1]

Zugabe

von 0,25

mL konz.

HCl.[1]

Trichlormet

hylsilan
Variabel Petrolether Variabel

Raumtemp

.

156° –

168°[3]

Erzeugt

superhydro

phobe

Polysiloxan

-

Nanofilame

nte.[3]

Trichlormet

hylsilan

k.A.

(Gasphase

)

- Variabel
Raumtemp

.

166° –

168°[3]

Optimale

relative

Luftfeuchti

gkeit von

38 % für

Nanofilame

nt-

Wachstum.

[3]

Trichlormet

hylsilan
0,08 M k.A. 1 h 25 °C ~140°

Diverse

Trichlorsila

ne

~1 mM Toluol ~3 h
Raumtemp

.

42,1° –

68,4°

Abhängig

von der

organische

n

Restgrupp

e (R-SiCl₃).

[4]
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Tabelle 1: Zusammenfassung der experimentellen Bedingungen und der resultierenden

Wasserkontaktwinkel für die Silanisierung von Glas mit Trichlormethylsilan und ähnlichen

Verbindungen.

Visualisierungen
Reaktionsmechanismus
Die Silanisierung von Glas mit Trichlormethylsilan verläuft in mehreren Schritten. Zunächst

hydrolysiert das Trichlormethylsilan in Gegenwart von Wasserspuren (adsorbiert auf der

Glasoberfläche oder in der Atmosphäre) zu reaktiven Silantriolen (CH₃Si(OH)₃). Diese

kondensieren dann mit den Silanolgruppen (Si-OH) der Glasoberfläche und untereinander, was

zur Bildung einer vernetzten Polymethylsiloxan-Schicht führt.
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Glasoberfläche

Reagenzien

Si-OH

Kondensation

CH₃SiCl₃
(Trichlormethylsilan)

Hydrolyse

H₂O
(Wasser)

CH₃Si(OH)₃
(Silantriol)

Polymethylsiloxan-Schicht
(Si-O-Si-CH₃)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14281748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Substratreinigung
(Aceton, Ethanol, H₂O)

Trocknung
(N₂-Strom)

2. Oberflächenaktivierung
(Optional: O₂-Plasma)

3. Silan-Lösung
(MTCS in Toluol)

parallel

4. Inkubation
(Eintauchen des Substrats)

5. Spülen
(Toluol, dann Ethanol)

6. Thermische Härtung
(Trockenschrank)

Ende

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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